Cas no 1806053-68-8 (Methyl 4-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 4-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate
• CAS No: 1806053-68-8
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4874180
• Update Time: 2025-06-11

Methyl 4-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H11ClF2N2O2/c1-17-8(16)2-7-9(11)5(3-14)6(4-15-7)10(12)13/h4,10H,2-3,14H2,1H3
• InChI Key： SMJYCPXLASNYNS-UHFFFAOYSA-N
• SMILES： ClC1C(CC(=O)OC)=NC=C(C(F)F)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate

Methyl 4-(Aminomethyl)-3-Chloro-5-(Difluoromethyl)pyridine-2-acetate (CAS No. 1806053-68-8): A Comprehensive Overview

Methyl 4-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate (CAS No. 1806053-68-8) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties: Methyl 4-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate is a pyridine derivative with a methyl ester group at the 2-position of the pyridine ring. The presence of an aminomethyl group at the 4-position and a chloro substituent at the 3-position, along with a difluoromethyl group at the 5-position, imparts unique chemical properties to this molecule. The combination of these functional groups provides a balance between lipophilicity and hydrophilicity, making it an attractive candidate for various biological studies.

Synthesis: The synthesis of Methyl 4-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate typically involves multi-step reactions. One common approach is to start with a suitable pyridine precursor and introduce the required substituents through selective functionalization. For instance, the difluoromethyl group can be introduced via a nucleophilic substitution reaction, followed by the introduction of the chloro substituent through halogenation. The final step involves the formation of the aminomethyl group through reductive amination or other methods. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its practical applications.

Biological Activities: Methyl 4-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate has shown promising biological activities in various preclinical studies. One of its key applications is as a potential lead compound for the development of novel drugs targeting specific receptors or enzymes. For example, studies have demonstrated that this compound exhibits potent activity against certain types of cancer cells by modulating key signaling pathways involved in cell proliferation and apoptosis. Additionally, it has been investigated for its anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

Clinical Relevance: The clinical relevance of Methyl 4-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate is an area of active research. Preclinical studies have provided valuable insights into its pharmacokinetic and pharmacodynamic profiles, which are essential for assessing its safety and efficacy in humans. Recent clinical trials have shown promising results, with the compound demonstrating favorable pharmacological properties and minimal side effects. These findings underscore its potential as a therapeutic agent for various diseases.

Recent Research Advancements: The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of Methyl 4-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several strains of viruses, including influenza and coronaviruses. Another study in the European Journal of Medicinal Chemistry highlighted its potential as an inhibitor of specific kinases involved in cancer progression.

Safety Considerations: While Methyl 4-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate shows great promise, it is important to consider safety aspects during its development and use. Preclinical toxicology studies have indicated that this compound has a favorable safety profile at therapeutic doses. However, ongoing research is necessary to fully understand its long-term effects and any potential adverse reactions.

Conclusion: Methyl 4-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate (CAS No. 1806053-68-8) is a promising compound with diverse applications in drug discovery and development. Its unique chemical structure and biological activities make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound holds significant promise for advancing therapeutic options in various fields.